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Compound of Interest

Compound Name: BMS-604992 free base

Cat. No.: B3182456 Get Quote

BMS-604992 Free Base Technical Support
Center
This technical support center provides guidance on the stability and storage of BMS-604992
free base, along with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid BMS-604992 free base?

While specific supplier recommendations should always be followed, general guidance for solid

BMS-604992 free base is to store it in a tightly sealed container in a dry environment. For

long-term storage, temperatures of -20°C are commonly recommended for similar research

compounds to ensure stability over several years.

Q2: How should I store solutions of BMS-604992 free base?

Stock solutions of BMS-604992 free base, typically prepared in solvents like DMSO, should be

stored at low temperatures to minimize degradation. Storage at -80°C is preferable for long-

term stability (months to a year), while -20°C is suitable for shorter-term storage (weeks to

months). It is advisable to aliquot stock solutions into single-use volumes to avoid repeated

freeze-thaw cycles.

Q3: What is the shelf life of BMS-604992 free base?
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The shelf life of solid BMS-604992 free base is generally expected to be several years when

stored under optimal conditions (-20°C, dry, tightly sealed). The stability of solutions is

significantly less and depends on the solvent and storage temperature. Always refer to the

expiration date provided by the supplier on the Certificate of Analysis.

Q4: Is BMS-604992 free base sensitive to light or moisture?

While specific data on the light and moisture sensitivity of BMS-604992 free base is not readily

available, it is best practice to protect all research compounds from light and moisture. Store in

an opaque container and in a desiccated environment whenever possible.

Q5: In which solvents is BMS-604992 free base soluble and are these solutions stable?

BMS-604992 free base is reported to be soluble in organic solvents such as DMSO. The

stability of the compound in these solutions is temperature-dependent. For aqueous buffers, it

is recommended to prepare these solutions fresh for each experiment due to the potential for

hydrolysis or degradation.

Stability Data Summary
The following tables provide a summary of typical stability data for similar small molecule

research compounds. Note: This data is for illustrative purposes and may not be directly

representative of BMS-604992 free base. Always consult the supplier-specific Certificate of

Analysis for definitive stability information.

Table 1: General Stability of Solid Small Molecules

Storage Condition Expected Stability

-20°C, Dry, Dark ≥ 2 years

4°C, Dry, Dark 1-2 years

Room Temperature, Dry, Dark Months to a year

Table 2: General Stability of Small Molecule Solutions in DMSO
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Storage Condition Expected Stability

-80°C 6 months - 1 year

-20°C 1 - 6 months

4°C Days to weeks

Room Temperature Hours to days

Troubleshooting Guide
Issue: Inconsistent or unexpected experimental results.

This could be due to the degradation of your BMS-604992 free base. Follow this

troubleshooting workflow:
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Inconsistent Results Observed

Verify Compound Integrity

Use a Fresh Vial of Compound

If degradation is suspected

Review Experimental Protocol

If compound is deemed stable

Prepare Fresh Stock Solution

Contact Technical Support

If issue persists

Problem Resolved

If issue is resolved
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Start: Prepare Stock Solution

Equilibrate Vial to Room Temp

Weigh Compound

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -80°C

End: Stock Solution Ready

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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